Cas no 200190-87-0 (1-Bromo-4-chloro-2-fluoro-5-methylbenzene)

1-Bromo-4-chloro-2-fluoro-5-methylbenzene structure
200190-87-0 structure
Product Name:1-Bromo-4-chloro-2-fluoro-5-methylbenzene
CAS No:200190-87-0
MF:C7H5BrClF
MW:223.470003843307
MDL:MFCD09800685
CID:1028959
PubChem ID:11009587
Update Time:2025-04-20

1-Bromo-4-chloro-2-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-chloro-2-fluoro-5-methylbenzene
    • Benzene, 1-bromo-4-chloro-2-fluoro-5-methyl-
    • 5-Bromo-2-chloro-4-fluorotoluene
    • (1-Methylpyrrolidin-3-yl)methanamine
    • 3-bromo-6-chloro-4-fluoro-toluene
    • AKOS022171508
    • AB92153
    • 1-bromo-4-chloro-2-fluoro-5-methyl-benzene
    • SCHEMBL6722803
    • A879882
    • BL001251
    • EN300-332179
    • MFCD09800685
    • CS-0088407
    • DB-093001
    • 200190-87-0
    • AS-45744
    • 1-Bromo-4-chloro-2-fluoro-5-methylbenzene 97%
    • DTXSID40451759
    • FHMGARFZRFRQNI-UHFFFAOYSA-N
    • SY041730
    • 5-bromo-2-chloro-4-fluorotoluene, AldrichCPR
    • MDL: MFCD09800685
    • Inchi: 1S/C7H5BrClF/c1-4-2-5(8)7(10)3-6(4)9/h2-3H,1H3
    • InChI Key: FHMGARFZRFRQNI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(C)=C1)Cl)F

Computed Properties

  • Exact Mass: 221.92475
  • Monoisotopic Mass: 221.92472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 212.0±35.0℃ at 760 mmHg
  • PSA: 0

1-Bromo-4-chloro-2-fluoro-5-methylbenzene Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

1-Bromo-4-chloro-2-fluoro-5-methylbenzene Pricemore >>

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